Cas no 68408-25-3 (m-Toluidine-d7 (NH2))

• Product Name: m-Toluidine-d7 (NH2)
• CAS No: 68408-25-3
• MF: C₇H₉N
• MW: 107.153061628342
• CID: 5050040
• PubChem ID: 101570332
• Update Time: 2025-05-23

m-Toluidine-d7 (NH2) Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-(METHYLBENZENE-D7)
• m-Toluidine-d7 (NH2)
• 2,3,4,6-tetradeuterio-5-(trideuteriomethyl)aniline
• F92365
• 68408-25-3

• Inchi： 1S/C7H9N/c1-6-3-2-4-7(8)5-6/h2-5H,8H2,1H3
• InChI Key： JJYPMNFTHPTTDI-UHFFFAOYSA-N
• SMILES： C([H])([H])([H])C1C([H])=C([H])C([H])=C(N)C=1[H]

Computed Properties

• Exact Mass: 114.117436513g/mol
• Monoisotopic Mass: 114.117436513g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on m-Toluidine-d7 (NH2)

Comprehensive Analysis of m-Toluidine-d7 (NH2) (CAS No. 68408-25-3): Properties, Applications, and Research Insights

m-Toluidine-d7 (NH2), identified by its CAS No. 68408-25-3, is a deuterated derivative of m-toluidine, a compound widely utilized in organic synthesis and analytical chemistry. This isotopically labeled variant is particularly valuable in mass spectrometry and nuclear magnetic resonance (NMR) studies, where it serves as an internal standard or tracer. The incorporation of seven deuterium atoms (d7) enhances its utility in quantitative analysis and metabolic research, minimizing interference from non-labeled analogs.

The growing demand for deuterated compounds like m-Toluidine-d7 is driven by advancements in pharmaceutical research and environmental science. Researchers frequently search for terms such as "deuterated solvents for NMR" or "isotopic labeling in drug development," reflecting the compound's relevance in modern laboratories. Its stability and predictable fragmentation patterns make it indispensable for LC-MS/MS workflows, addressing common user queries like "how to improve signal-to-noise ratios in mass spectrometry."

From a structural perspective, m-Toluidine-d7 retains the aromatic amine functionality of its non-deuterated counterpart but offers superior spectral resolution. This property aligns with trending topics such as "high-resolution analytical techniques" and "green chemistry alternatives." Laboratories prioritizing reproducible data often integrate this compound into method validation protocols, responding to industry demands for FDA-compliant analytical standards.

In material science, CAS No. 68408-25-3 finds niche applications in polymer research, particularly in studying cross-linking dynamics and degradation pathways. Recent publications highlight its role in advanced coating formulations, correlating with search trends like "durable polymer additives 2024." The deuterium atoms enable precise tracking of molecular interactions without altering chemical behavior—a feature emphasized in forums discussing "non-invasive chemical tracers."

Quality control of m-Toluidine-d7 involves rigorous chromatographic purity testing, a process frequently explored in queries such as "HPLC methods for deuterated compounds." Suppliers typically provide certificates of analysis (CoA) detailing isotopic enrichment (>98% d7), addressing the critical need for traceable reference materials in regulated industries. This documentation supports compliance with ISO 17025 standards, a recurring theme in laboratory accreditation discussions.

Emerging applications in forensic toxicology further expand the compound's utility. Its ability to differentiate endogenous and exogenous substances resonates with searches like "isotope dilution in forensic analysis." The deuterium kinetic isotope effect (DKIE) also makes m-Toluidine-d7 a subject of interest in reaction mechanism studies, particularly among researchers investigating catalysis and enzyme kinetics.

Storage and handling recommendations for CAS No. 68408-25-3 emphasize anhydrous conditions and light-sensitive packaging, topics often queried alongside "stable isotope storage best practices." These protocols ensure long-term stability, a crucial factor for laboratories managing high-value chemical inventories. The compound's shelf life under optimal conditions exceeds 24 months, as verified by accelerated stability studies.

Innovations in sustainable synthesis methods for deuterated compounds have positioned m-Toluidine-d7 as a case study in green chemistry metrics. Recent patents describe catalyst-free deuteration techniques, aligning with the popularity of searches like "eco-friendly isotopic labeling." Such developments address both cost-efficiency concerns and environmental regulations—key considerations in industrial-scale production.

The compound's role in proteomics research continues to evolve, especially in post-translational modification studies. Its use in quantitative proteomics workflows responds to frequent inquiries about "heavy isotope tags for protein quantification." This application capitalizes on the mass difference introduced by deuterium, enabling precise multiplexed analysis in biomarker discovery projects.

As regulatory bodies intensify scrutiny on analytical method validation, the traceability of m-Toluidine-d7 becomes increasingly valuable. Its inclusion in pharmacopeial standards reflects broader trends toward data integrity in quality control laboratories. This aligns with persistent search queries regarding "ICH Q2(R2) compliant reference materials," demonstrating the compound's enduring relevance in regulated sectors.